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Introduction

Caspase-1, also known as Interleukin-1 converting enzyme (ICE), is a critical cysteine protease
that plays a central role in the innate immune system.[1][2] It functions as an initiator of
inflammation through its role in the activation of pro-inflammatory cytokines, namely pro-
interleukin-1f3 (pro-IL-13) and pro-interleukin-18 (pro-IL-18), by cleaving them into their mature,
active forms.[1][3] Caspase-1 activation itself is a tightly regulated process, occurring upon the
assembly of a multi-protein complex called the inflammasome in response to various
pathogenic and endogenous danger signals.[3][4][5] Given its pivotal role in inflammation,
caspase-1 has emerged as a significant therapeutic target for a range of inflammatory
diseases. The development of specific inhibitors of caspase-1 is a key area of interest in drug
discovery.

This document provides detailed protocols for assessing the activity of caspase-1 and for
screening potential inhibitors, with a focus on the natural product Berkeleyamide B. While
specific inhibitory data for Berkeleyamide B is not extensively available in public literature, the
provided protocols are designed to be adaptable for testing any novel compound.

Caspase-1 Signaling Pathway

Caspase-1 is synthesized as an inactive zymogen, pro-caspase-1.[1][6] Upon detection of
pathogen-associated molecular patterns (PAMPS) or danger-associated molecular patterns
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(DAMPs) by pattern recognition receptors (PRRs) like NLRP3, pro-caspase-1 is recruited to the
inflammasome complex. This proximity facilitates its auto-cleavage and activation.[4][5]
Activated caspase-1 then proceeds to cleave its downstream targets, pro-IL-13 and pro-IL-18,
leading to their secretion and the initiation of an inflammatory cascade.[1][3] Additionally,
activated caspase-1 can cleave Gasdermin D, leading to a form of pro-inflammatory cell death
known as pyroptosis.[1]
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Experimental Workflow

Prepare Reagents:
- Cell Lysate
- 2X Reaction Buffer
- YVAD-AFC Substrate
- Inhibitor B)

Initiate Reaction:
Add 50 L 2X Reaction Buffer
Add 5 pL YVAD-AFC Substrate

Plate Setup:
- Add 50 L Cell Lysate
- Add 5 L Inhibitor (or vehicle)

Pre-incubation:
Incubate at 37°C for 10-15 min

Data Analysis:
Incubate: Measure Fluorescence: - Subtract background
37°C for 1-2 hours (protect from light) Ex/Em = 400/505 nm - Calculate % inhibition
- Determine 1C50

IC50 Determination

Perform Caspase-1 Assay with
Varying Inhibitor Concentrations

Measure Fluorescence at Each Concentration

Calculate % Inhibition vs. Vehicle Control

Plot % Inhibition vs. log[Inhibitor]

Fit Data to a Sigmoidal Dose-Response Curve

Determine Inhibitor Concentration at 50% Inhibition (IC50)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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